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Compound of Interest

Compound Name: 2,6-Dihydroxyaminopurine

Cat. No.: B15378397

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 2,6-Dihydroxyaminopurine, a purine analog. While specific disposal instructions
for this compound are not readily available, the following procedures are based on established
guidelines for the disposal of hazardous chemical waste and purine analogs.

Chemical and Physical Properties

A summary of the known properties of 2,6-Dihydroxyaminopurine is provided below. This
information is crucial for a preliminary hazard assessment.

Property Value Source

Molecular Formula CsHsNesO2 PubChem[1]
Molecular Weight 182.14 g/mol PubChem[1]
CAS Number 16033-27-5 PubChem[1]

Disposal Protocol: A Step-by-Step Approach

The following protocol outlines the recommended steps for the safe disposal of 2,6-
Dihydroxyaminopurine. This procedure is designed to comply with general hazardous waste
management regulations.
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. Waste ldentification and Classification:

Treat 2,6-Dihydroxyaminopurine as a hazardous chemical waste. Due to the lack of
specific toxicological data, a precautionary approach is necessary.

Do not dispose of 2,6-Dihydroxyaminopurine down the drain or in regular trash.[2][3]
. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including:

o Safety goggles or glasses.[2][4]

o Chemical-resistant gloves.[2][4]

o Alaboratory coat.[2]
. Waste Collection and Storage:

Container: Use a designated, leak-proof, and chemically compatible container for collecting
the waste.[5][6] The original container, if in good condition, is a suitable option.[6] Food-
grade containers should never be used.[6]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "2,6-Dihydroxyaminopurine".[5] The label should also indicate
the associated hazards (e.g., "Toxic," "Handle with Care").[5]

Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA).[5]
[6] Ensure it is segregated from incompatible materials, such as strong oxidizing agents.[2]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[51[6]
. Disposal Procedure:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is
responsible for the collection and disposal of hazardous waste.[6][7] Contact them to
schedule a pickup.
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» Do Not Attempt Neutralization: Without specific chemical data, do not attempt to neutralize or

treat the waste yourself.

« Empty Containers: Empty containers that held 2,6-Dihydroxyaminopurine should be triple-
rinsed with a suitable solvent (e.g., water, if soluble). The rinsate must be collected and
disposed of as hazardous waste.[3] After triple-rinsing, the container can be disposed of in

the appropriate solid waste stream.[3]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2,6-Dihydroxyaminopurine.
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Disposal Workflow for 2,6-Dihydroxyaminopurine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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